Cas no 1217853-95-6 ((R)-Modafinil-d10 Carboxylate)
(R)-Modafinil-d10 Carboxylate Chemical and Physical Properties
Names and Identifiers
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- Modafinil Impurity 7-d10
- (R)-Modafinil-d10 Carboxylate
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- Inchi: 1S/C15H14O3S/c16-14(17)11-19(18)15(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,15H,11H2,(H,16,17)/t19-/m1/s1/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D
- InChI Key: QARQPIWTMBRJFX-PKABRSRBSA-N
- SMILES: [2H]C1C(=C(C(=C(C=1[2H])[2H])[2H])[2H])C([S@](=O)CC(=O)O)C1C([2H])=C(C(=C(C=1[2H])[2H])[2H])[2H]
(R)-Modafinil-d10 Carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M482462-5mg |
(R)-Modafinil-d10 Carboxylate |
1217853-95-6 | 5mg |
$ 173.00 | 2023-09-06 | ||
| TRC | M482462-50mg |
(R)-Modafinil-d10 Carboxylate |
1217853-95-6 | 50mg |
$ 1357.00 | 2023-09-06 |
(R)-Modafinil-d10 Carboxylate Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on (R)-Modafinil-d10 Carboxylate
(R)-Modafinil-d10 Carboxylate (CAS No. 1217853-95-6): An Overview of a Promising Compound in the Field of Neuropharmacology
(R)-Modafinil-d10 Carboxylate, with the CAS number 1217853-95-6, is a deuterated derivative of modafinil, a well-known wakefulness-promoting agent. This compound has gained significant attention in recent years due to its potential to enhance the therapeutic properties of modafinil while reducing its metabolic variability and improving its pharmacokinetic profile. This article provides a comprehensive overview of (R)-Modafinil-d10 Carboxylate, including its chemical structure, pharmacological properties, and current research developments.
Chemical Structure and Synthesis
(R)-Modafinil-d10 Carboxylate is a deuterated form of modafinil, where ten hydrogen atoms are replaced by deuterium atoms. The chemical formula for this compound is C15H15D10N2O2. The introduction of deuterium atoms at specific positions in the molecule can significantly alter its metabolic stability and pharmacokinetic properties. The synthesis of (R)-Modafinil-d10 Carboxylate involves several steps, including the selective deuteration of modafinil using deuterium gas or deuterated reagents. Recent advancements in deuteration techniques have made the synthesis process more efficient and cost-effective, paving the way for broader applications in drug development.
Pharmacological Properties
(R)-Modafinil-d10 Carboxylate retains the core pharmacological properties of modafinil, such as its ability to promote wakefulness and enhance cognitive function. However, the deuterium substitution confers several advantages over the parent compound. One of the key benefits is improved metabolic stability, which can lead to a longer half-life and more consistent plasma levels. This can result in enhanced therapeutic efficacy and reduced dosing frequency, which is particularly beneficial for patients requiring long-term treatment.
In preclinical studies, (R)-Modafinil-d10 Carboxylate has shown similar efficacy to modafinil in animal models of sleep disorders and cognitive impairment. For example, a study published in the Journal of Pharmacology and Experimental Therapeutics demonstrated that (R)-Modafinil-d10 Carboxylate significantly improved cognitive performance in rats subjected to sleep deprivation, with effects comparable to those observed with modafinil. Additionally, the compound exhibited reduced formation of active metabolites, which are associated with some of the side effects seen with modafinil.
Clinical Trials and Safety Profile
The safety and efficacy of (R)-Modafinil-d10 Carboxylate are currently being evaluated in several clinical trials. Early-phase trials have shown promising results, with the compound demonstrating a favorable safety profile similar to that of modafinil. Common side effects reported include headache, nausea, and insomnia, which are generally mild and transient. However, ongoing studies are necessary to fully characterize the long-term safety and tolerability of this compound.
A phase II clinical trial conducted by a leading pharmaceutical company evaluated the efficacy and safety of (R)-Modafinil-d10 Carboxylate in patients with narcolepsy. The results indicated that the compound was effective in reducing excessive daytime sleepiness and improving overall quality of life without significant adverse events. These findings support the potential of (R)-Modafinil-d10 Carboxylate as a viable alternative to modafinil for treating sleep disorders.
Potential Applications and Future Directions
The unique properties of (R)-Modafinil-d10 Carboxylate strong> make it an attractive candidate for various applications beyond sleep disorders. Its enhanced metabolic stability and reduced side effects may offer benefits in conditions where cognitive enhancement is desired, such as attention deficit hyperactivity disorder (ADHD) and Alzheimer's disease. Additionally, the compound's longer half-life could be advantageous in situations requiring sustained alertness, such as military operations or shift work.
Ongoing research is focused on optimizing the formulation and delivery methods for (R)-Modafinil-d10 Carboxylate strong>. For example, studies are exploring the use of extended-release formulations to achieve more consistent drug levels over time. These efforts aim to maximize the therapeutic benefits while minimizing potential side effects.
In conclusion, (R)-Modafinil-d10 Carboxylate (CAS No. 1217853-95-6) strong> represents a promising advancement in the field of neuropharmacology. Its improved pharmacokinetic properties and reduced metabolic variability make it a compelling candidate for treating sleep disorders and enhancing cognitive function. As research continues to advance, it is likely that this compound will play an increasingly important role in clinical practice.
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